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Introduction
(1H-Indazol-3-YL)methylamine hydrochloride is a chemical compound belonging to the

indazole class of heterocyclic molecules. The indazole scaffold is a significant pharmacophore

in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including

potential antimicrobial and antitumor properties.[1][2] This document provides detailed

procedures and safety information for the proper handling, storage, and use of (1H-Indazol-3-
YL)methylamine hydrochloride in a laboratory setting. Adherence to these protocols is crucial

to ensure personnel safety, maintain compound integrity, and achieve reproducible

experimental results.

Compound Data and Properties
This section summarizes the key physical, chemical, and safety properties of (1H-Indazol-3-
YL)methylamine hydrochloride.
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Property Value Source

IUPAC Name
(1H-indazol-3-yl)methanamine

hydrochloride
N/A

Molecular Formula C₈H₁₀ClN₃

Molecular Weight 183.64 g/mol

Appearance Solid

CAS Number 117891-16-4 [3]

MDL Number MFCD06739150

InChI Key
FFYBXWOYYADLFS-

UHFFFAOYSA-N

Safety and Hazard Information
(1H-Indazol-3-YL)methylamine hydrochloride is classified as acutely toxic if swallowed.

Standard laboratory safety precautions must be strictly followed.

Hazard Category GHS Classification
Precautionary
Statements

Pictogram

Acute Toxicity

Acute Tox. 3 Oral

(H301: Toxic if

swallowed)

P301 + P330 + P331

+ P310: IF

SWALLOWED: Rinse

mouth. Do NOT

induce vomiting.

Immediately call a

POISON

CENTER/doctor.

GHS06

Storage Class

6.1C: Combustible,

acute toxic Cat. 3 /

toxic compounds or

compounds which

cause chronic effects

P405: Store locked

up.
N/A
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Experimental Protocols
The following protocols provide detailed step-by-step instructions for the safe handling and use

of (1H-Indazol-3-YL)methylamine hydrochloride.

Protocol for Personal Protective Equipment (PPE) and
Engineering Controls

Engineering Controls: Handle the compound in a well-ventilated area. A certified chemical

fume hood is required for all procedures involving the solid material or concentrated

solutions to avoid inhalation of dust or aerosols.[4][5]

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[6]

Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) inspected

prior to use.[4][7] Dispose of contaminated gloves after use in accordance with good

laboratory practices and applicable laws.

Body Protection: Wear a laboratory coat or fire/flame-resistant and impervious clothing to

prevent skin contact.[6]

Respiratory Protection: If exposure limits are exceeded or if dust formation is likely, use a

full-face respirator with an appropriate particulate filter.

Protocol for Storage and Stability
Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place.[5][6] A recommended storage temperature is between 2-8°C.[8]

Container: Keep in the original, properly labeled container.

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[5]

Stability: While specific stability data is limited, hydrochloride salts are generally more stable

and less prone to degradation than their free-base counterparts.[9] For long-term storage,

protect from light and moisture.
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Protocol for Weighing and Handling the Solid
Compound

Preparation: Ensure all required PPE is worn and work is conducted within a chemical fume

hood. Designate a specific area for handling this toxic compound.

Weighing: Use an analytical balance within the fume hood or a vented balance safety

enclosure. Use a clean spatula for transferring the solid. Avoid creating dust.[4][5]

Transfer: Carefully transfer the weighed solid to a suitable container for dissolution or

reaction.

Cleaning: After handling, decontaminate the spatula and work surface thoroughly. Wash

hands immediately and thoroughly.[4]

Protocol for Stock Solution Preparation
Solvent Selection: While solubility data is not widely available, polar organic solvents like

DMSO or ethanol are common choices for preparing stock solutions of similar heterocyclic

compounds.[9] The hydrochloride salt form is generally more water-soluble than the free

base.[9]

Procedure: a. Under a chemical fume hood, add the selected solvent to the vial containing

the pre-weighed (1H-Indazol-3-YL)methylamine hydrochloride. b. Cap the vial tightly and

vortex or sonicate at room temperature until the solid is completely dissolved. Gentle

warming may be applied if necessary, but monitor for any signs of degradation. c. For

aqueous buffers, it is recommended to first prepare a concentrated stock in an organic

solvent (e.g., DMSO) and then perform a serial dilution into the aqueous medium. Ensure the

final organic solvent concentration is compatible with the experimental assay.[9]

Storage of Solutions: Store stock solutions at -20°C or -80°C in small aliquots to minimize

freeze-thaw cycles. Protect from light.

Protocol for Spill Management and Disposal
Spill Response: a. Evacuate non-essential personnel from the area. b. Ensure adequate

ventilation. c. Wearing full PPE, carefully cover the spill with an inert absorbent material (e.g.,
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vermiculite, dry sand). d. Pick up and arrange disposal without creating dust.[4] Sweep up

the material and place it into a suitable, closed, and labeled container for disposal.[5]

Disposal: Dispose of waste material and empty containers in accordance with all local,

regional, and national regulations. Do not allow the product to enter drains.[4][5] Contact a

licensed professional waste disposal service.

Visualized Workflows and Logical Diagrams
The following diagrams illustrate the necessary workflows for safely handling and storing (1H-
Indazol-3-YL)methylamine hydrochloride.
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Safe Handling Workflow for (1H-Indazol-3-YL)methylamine hydrochloride
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of the compound.
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Storage Logic for (1H-Indazol-3-YL)methylamine hydrochloride
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Caption: A logic diagram outlining the correct procedure for receiving and storing the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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